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Compound of Interest

Compound Name: trans-8-Hexadecene

Cat. No.: B12330489 Get Quote

CAS Number: 74533-91-8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (E)-8-Hexadecene, including its

chemical and physical properties, a detailed representative synthesis protocol, and relevant

spectroscopic data. This document is intended to serve as a valuable resource for

professionals in research and development.

Chemical and Physical Properties
Quantitative data for (E)-8-Hexadecene is summarized in the tables below. Due to a lack of

experimentally determined values in published literature for certain properties, estimates based

on trends for analogous long-chain alkenes are provided where noted.[1][2][3][4][5]

Table 1: General and Physical Properties
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Property Value Source

Molecular Formula C₁₆H₃₂ PubChem[6]

Molecular Weight 224.43 g/mol PubChem[6][7]

Physical State
Liquid at room temperature

(probable)

General Alkene Properties[3]

[4]

Boiling Point ~284 °C (estimated)

Comparison with n-

hexadecane and other C16

alkenes

Melting Point Not reported

Density ~0.78 g/cm³ (estimated)
Comparison with analogous

alkenes

Solubility
Insoluble in water; soluble in

non-polar organic solvents.

General Alkene Properties[1]

[2][3]

Table 2: Spectroscopic Data (Predicted)

Spectrum Type Key Features

¹H-NMR (CDCl₃)

~5.4 ppm (m, 2H, -CH=CH-); ~2.0 ppm (m, 4H, -

CH₂-CH=); ~1.2-1.4 ppm (m, 20H, -CH₂-); ~0.9

ppm (t, 6H, -CH₃)

¹³C-NMR (CDCl₃)

~130.5 ppm (-CH=CH-); ~32.7 ppm (-CH₂-CH=);

~29-30 ppm (-CH₂- chain); ~22.8 ppm (-CH₂-

CH₃); ~14.2 ppm (-CH₃)

IR Spectroscopy

~3020 cm⁻¹ (C-H stretch, vinylic); ~2955, 2920,

2850 cm⁻¹ (C-H stretch, aliphatic); ~1670 cm⁻¹

(C=C stretch); ~965 cm⁻¹ (C-H bend, trans-

alkene)

Mass Spectrometry

Molecular Ion [M]⁺ at m/z = 224. Key fragments

from allylic cleavage and fragmentation of the

alkyl chain.
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Table 3: Computed Properties

Property Value Source

XLogP3-AA 7.9 PubChem[6]

Hydrogen Bond Donor Count 0 PubChem[6]

Hydrogen Bond Acceptor

Count
0 PubChem[6]

Rotatable Bond Count 12 PubChem[6]

Kovats Retention Index

Semi-standard non-polar:

1571-1575; Standard polar:

1608

PubChem[6]

Experimental Protocols
While a specific published protocol for the synthesis of (E)-8-Hexadecene is not readily

available, the Julia-Kocienski olefination is a highly effective and stereoselective method for the

preparation of (E)-alkenes.[8][9][10][11][12] The following is a representative experimental

protocol for the synthesis of (E)-8-Hexadecene from readily available starting materials.

Representative Synthesis of (E)-8-Hexadecene via Julia-Kocienski Olefination

This protocol describes the reaction between 1-(phenylsulfonyl)octane and octanal.

Step 1: Preparation of 1-(Phenylsulfonyl)octane

To a solution of 1-octanethiol (1 equivalent) in a suitable solvent such as dichloromethane,

add hydrogen peroxide (2.2 equivalents) and a catalytic amount of a suitable catalyst like

ammonium molybdate.

Stir the reaction mixture at room temperature until the oxidation is complete, as monitored by

thin-layer chromatography (TLC).

Upon completion, perform an aqueous workup and purify the crude product by column

chromatography on silica gel to yield 1-(phenylsulfonyl)octane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/8-Hexadecene_-_8E
https://pubchem.ncbi.nlm.nih.gov/compound/8-Hexadecene_-_8E
https://pubchem.ncbi.nlm.nih.gov/compound/8-Hexadecene_-_8E
https://pubchem.ncbi.nlm.nih.gov/compound/8-Hexadecene_-_8E
https://pubchem.ncbi.nlm.nih.gov/compound/8-Hexadecene_-_8E
https://en.wikipedia.org/wiki/Julia_olefination
https://www.organicreactions.org/pubchapter/the-julia-kocienski-olefination/
https://www.alfa-chemistry.com/resources/julia-kocienski-olefination.html
https://en.chem-station.com/reactions-2/2015/11/julia-kocienski-olefination.html
https://www.organic-chemistry.org/namedreactions/modified-julia-kocienski-olefination.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12330489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2: Julia-Kocienski Olefination

Dissolve 1-(phenylsulfonyl)octane (1 equivalent) in anhydrous tetrahydrofuran (THF) in a

flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen).

Cool the solution to -78 °C using a dry ice/acetone bath.

Add a strong base, such as sodium bis(trimethylsilyl)amide (NaHMDS) or n-butyllithium (n-

BuLi) (1.1 equivalents), dropwise to the solution. Stir for 30-60 minutes at -78 °C to form the

sulfonyl carbanion.

Add octanal (1.2 equivalents) dropwise to the reaction mixture.

Allow the reaction to proceed at -78 °C for several hours, or until TLC analysis indicates the

consumption of the starting materials.

Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride.

Allow the mixture to warm to room temperature, then extract the aqueous layer with a

suitable organic solvent (e.g., diethyl ether or ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or

sodium sulfate, and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel using a non-polar eluent

(e.g., hexanes) to obtain pure (E)-8-Hexadecene.

Confirm the structure and purity of the product using NMR, IR, and mass spectrometry.

Visualizations
Synthesis of (E)-8-Hexadecene via Julia-Kocienski Olefination

The following diagram illustrates the logical workflow for the synthesis of (E)-8-Hexadecene

using the Julia-Kocienski olefination. This method is known for its high (E)-selectivity.[8][10][12]
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Caption: Julia-Kocienski olefination workflow for (E)-8-Hexadecene.

General Wittig Reaction Workflow for Alkene Synthesis
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The Wittig reaction is another cornerstone of alkene synthesis.[13][14][15][16][17] The general

workflow is depicted below. For (E)-alkene selectivity with non-stabilized ylides, modifications

such as the Schlosser modification may be necessary.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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